4-Methylbenzene-1-sulfonic acid; 4-phenylpiperidine-4-carboxylic acid
4-Methylbenzene-1-sulfonic acid; 4-phenylpiperidine-4-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
83949-32-0
VCID:
VC0033051
InChI:
InChI=1S/C12H15NO2.C7H8O3S/c14-11(15)12(6-8-13-9-7-12)10-4-2-1-3-5-10;1-6-2-4-7(5-3-6)11(8,9)10/h1-5,13H,6-9H2,(H,14,15);2-5H,1H3,(H,8,9,10)
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)O.C1CNCCC1(C2=CC=CC=C2)C(=O)O
Molecular Formula:
C19H23NO5S
Molecular Weight:
377.5 g/mol
4-Methylbenzene-1-sulfonic acid; 4-phenylpiperidine-4-carboxylic acid
CAS No.: 83949-32-0
Reference Standards
VCID: VC0033051
Molecular Formula: C19H23NO5S
Molecular Weight: 377.5 g/mol
| CAS No. | 83949-32-0 |
|---|---|
| Product Name | 4-Methylbenzene-1-sulfonic acid; 4-phenylpiperidine-4-carboxylic acid |
| Molecular Formula | C19H23NO5S |
| Molecular Weight | 377.5 g/mol |
| IUPAC Name | 4-methylbenzenesulfonic acid;4-phenylpiperidine-4-carboxylic acid |
| Standard InChI | InChI=1S/C12H15NO2.C7H8O3S/c14-11(15)12(6-8-13-9-7-12)10-4-2-1-3-5-10;1-6-2-4-7(5-3-6)11(8,9)10/h1-5,13H,6-9H2,(H,14,15);2-5H,1H3,(H,8,9,10) |
| Standard InChIKey | NQLZTDKDXBKUGY-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)O.C1CNCCC1(C2=CC=CC=C2)C(=O)O |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)O.C1CNCCC1(C2=CC=CC=C2)C(=O)O |
| Synonyms | 4-Phenyl-4-piperidinecarboxylic Acid 4-Methylbenzenesulfonate; 4-Carboxy-4-phenylpiperidine p-Toluenesulfonate; 4-Phenyl-4-piperidinecarboxylic Acid p-Toluenesulfonate; 4-Phenylpiperidine-4-carboxylic Acid p-Toluenesulfonic Acid Salt; 4-Phenylpiperid |
| PubChem Compound | 2723657 |
| Last Modified | Nov 11 2021 |
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